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Introduction

The identification of superheavy element (SHE) isotopes is a formidable challenge in nuclear
physics and chemistry. These exotic nuclei, with atomic numbers (Z) greater than 103, are
synthesized in minute quantities, often on the order of a few atoms per day or even per month,
and possess extremely short half-lives, ranging from microseconds to a few seconds.
Consequently, their unambiguous identification requires highly sensitive and efficient
experimental techniques capable of operating on a single-atom basis. This document provides
an overview of the primary methods employed for the identification of SHE isotopes, complete
with experimental protocols and data summaries.

Key Identification Techniques

The identification of a new superheavy element isotope relies on a chain of measurements that
link its decay to known daughter or granddaughter nuclei. This "genetic correlation" is the
cornerstone of SHE identification. The primary techniques involve the separation of the newly
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synthesized atom from the intense primary beam and other reaction products, followed by the
detection of its characteristic decay signature.

1. In-flight Separation and Recoil Separators:

Immediately after synthesis in a fusion-evaporation reaction, the SHE atoms, recoiling from the
target, are separated from the unreacted beam particles and other unwanted reaction products.
This is achieved using recoil separators, which utilize a combination of magnetic and electric
fields to distinguish particles based on their mass-to-charge ratio (m/q) and momentum.

2. Detection of Alpha Decay and Spontaneous Fission:

The separated SHE atoms are implanted into a position-sensitive detector, typically a silicon
detector array, at the focal plane of the separator. The subsequent decay of the implanted
nucleus is then recorded. The primary decay modes for SHEs are alpha (a) decay and
spontaneous fission (SF).

» Alpha Spectroscopy: The emission of an alpha particle provides a distinct energy signature
characteristic of the decaying nucleus. By measuring the energy of the emitted alpha particle
and its position in the detector, and correlating it with the subsequent decays of the daughter
nuclei, a decay chain can be established.

e Spontaneous Fission: The spontaneous fission of a nucleus results in the release of a large
amount of kinetic energy, which is readily detectable. The detection of a high-energy signal
can signify the presence of a fissioning isotope.

Data Presentation: Comparison of Detection
Techniques
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Experimental Protocols
Protocol 1: Identification of a Superheavy Element

Isotope via Alpha Decay Chain Correlation

Objective: To identify a new SHE isotope by correlating its alpha decay with the known decays
of its daughter and granddaughter nuclei.

Methodology:

e Production: Synthesize the SHE isotope using a heavy-ion fusion-evaporation reaction (e.g.,
bombarding a target of

249249
Cf with a beam of
4848

Ca).
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« In-flight Separation: Utilize a recoil separator (e.g., a gas-filled separator like BGS at LBNL or
a vacuum separator like SHIP at GSI) to separate the synthesized SHE atoms from the
primary beam and other reaction products based on their differing magnetic rigidities.

o Implantation: Implant the separated SHE atoms into a position-sensitive silicon detector
array (e.g., a double-sided silicon strip detector) located at the focal plane of the separator.

o Decay Detection:
o Record the time and position of the implantation event.

o Monitor the same position for subsequent alpha decay events. Record the time and
energy of each alpha patrticle.

o Continue monitoring for the alpha decays of the subsequent daughter, granddaughter, and
further progeny nuclei.

e Data Analysis:

o Construct decay chains by correlating the implantation event with the sequence of alpha
decays occurring at the same position.

o Compare the measured alpha energies and decay times with known values for the
daughter and granddaughter isotopes to confirm the identity of the parent SHE isotope.

o The half-life of the new isotope can be determined from the time difference between the
implantation and its decay.

Protocol 2: Mass Measurement of a Superheavy Element
Isotope using a Penning Trap Mass Spectrometer

Objective: To directly measure the atomic mass of a SHE isotope for unambiguous
identification.

Methodology:
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e Production and Separation: Produce and separate the SHE isotope as described in Protocol
1.

o Thermalization and lonization: Stop the high-energy SHE recoils in a gas catcher filled with a
buffer gas (e.g., helium). Extract the thermalized ions and, if necessary, ionize them to a
specific charge state (typically 1+ or 2+).

» lon Transport and Bunching: Transport the ions to a Penning trap mass spectrometer (e.g.,
SHIPTRAP at GSI or FRS lon Catcher at GSI) using radiofrequency quadrupole (RFQ)
structures. Accumulate and cool the ions in a gas-filled RFQ buncher.

e Mass Measurement:
o Inject the ion bunches into the Penning trap.

o Excite the cyclotron motion of the ions in the strong magnetic field of the trap using a
quadrupolar radiofrequency field.

o Measure the cyclotron frequency (vc = qB / 2rtm), which is inversely proportional to the
mass-to-charge ratio (m/q) of the ion.

o Determine the mass of the SHE isotope by comparing its cyclotron frequency to that of a
known reference ion.

o Data Analysis: The measured mass provides a direct and unambiguous identification of the
isotope, as no two nuclides have the same mass.

Visualization of Experimental Workflows
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b606736?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

